Cas no 1783563-56-3 (4-(4-Methoxyphenyl)-3,3-dimethylpyrrolidine)

• Product Name: 4-(4-Methoxyphenyl)-3,3-dimethylpyrrolidine
• CAS No: 1783563-56-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5711809
• PubChem ID: 84119338
• Update Time: 2025-06-28

4-(4-Methoxyphenyl)-3,3-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• AKOS023890554
• EN300-329068
• 1783563-56-3
• 4-(4-methoxyphenyl)-3,3-dimethylpyrrolidine
• F2147-3850
• Pyrrolidine, 4-(4-methoxyphenyl)-3,3-dimethyl-
• 4-(4-methoxyphenyl)-3,3-dimethylpyrrolidine hydrochloride
• 4-(4-Methoxyphenyl)-3,3-dimethylpyrrolidine

• Inchi： 1S/C13H19NO/c1-13(2)9-14-8-12(13)10-4-6-11(15-3)7-5-10/h4-7,12,14H,8-9H2,1-3H3
• InChI Key： QBUUWTOQROJVNZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1CNCC1(C)C

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.971±0.06 g/cm3(Predicted)
• Boiling Point: 299.9±33.0 °C(Predicted)
• pka: 10.20±0.10(Predicted)

Additional information on 4-(4-Methoxyphenyl)-3,3-dimethylpyrrolidine

Recent Advances in the Study of 4-(4-Methoxyphenyl)-3,3-dimethylpyrrolidine (CAS: 1783563-56-3) in Chemical Biology and Pharmaceutical Research

The compound 4-(4-Methoxyphenyl)-3,3-dimethylpyrrolidine (CAS: 1783563-56-3) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the significance of 4-(4-Methoxyphenyl)-3,3-dimethylpyrrolidine as a key intermediate in the synthesis of novel bioactive molecules. Its pyrrolidine core, substituted with a methoxyphenyl group, provides a versatile platform for further chemical modifications, enabling the development of compounds with diverse pharmacological properties. Researchers have explored its potential as a building block for CNS-targeting drugs, given its ability to cross the blood-brain barrier.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in developing selective serotonin receptor modulators. The structural rigidity imparted by the 3,3-dimethyl substitution was found to enhance binding affinity while maintaining metabolic stability. This finding has opened new avenues for designing next-generation antidepressants and anxiolytics with improved safety profiles.

Another significant development involves the application of 4-(4-Methoxyphenyl)-3,3-dimethylpyrrolidine in cancer research. Recent preclinical studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific protein kinases involved in tumor progression. The methoxy group appears to play a crucial role in modulating the compound's interaction with the ATP-binding pocket of these kinases, as revealed by X-ray crystallography studies.

The synthetic accessibility of 4-(4-Methoxyphenyl)-3,3-dimethylpyrrolidine has also been a focus of recent research. A novel asymmetric synthesis route published in Organic Letters (2023) offers improved yields and enantioselectivity, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical applications where chiral purity is essential.

Pharmacokinetic studies of this compound and its derivatives have revealed favorable absorption and distribution profiles, with particular attention to its metabolic stability in human liver microsomes. The dimethyl substitution at the 3-position has been shown to significantly reduce oxidative metabolism, potentially leading to improved oral bioavailability of drug candidates derived from this scaffold.

Emerging research suggests potential applications of 4-(4-Methoxyphenyl)-3,3-dimethylpyrrolidine beyond traditional small-molecule drugs. Recent work in chemical biology has explored its use as a molecular probe for studying protein-protein interactions, leveraging its rigid structure and synthetic versatility for developing activity-based probes and photoaffinity labels.

In conclusion, 4-(4-Methoxyphenyl)-3,3-dimethylpyrrolidine (CAS: 1783563-56-3) represents a valuable chemical scaffold with diverse applications in pharmaceutical research and drug discovery. Recent advances in its synthesis, biological evaluation, and structural optimization have positioned this compound as a promising starting point for developing novel therapeutic agents targeting various disease pathways. Future research directions may include further exploration of its structure-activity relationships and expansion of its applications in targeted drug delivery systems.